Cas no 116640-10-9 (Phenol, 5-chloro-2-fluoro-4-(trifluoromethyl)-)

• Product Name: Phenol, 5-chloro-2-fluoro-4-(trifluoromethyl)-
• CAS No: 116640-10-9
• MF: C₇H₃ClF₄O
• MW: 214.544735193253
• CID: 3650716
• PubChem ID: 14209862
• Update Time: 2025-04-22

Phenol, 5-chloro-2-fluoro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-chloro-2-fluoro-4-(trifluoromethyl)-
• 5-Chloro-2-fluoro-4-(trifluoromethyl)phenol
• 116640-10-9
• SCHEMBL10698070
• YTEDVLPUFZOJAG-UHFFFAOYSA-N

• Inchi： 1S/C7H3ClF4O/c8-4-2-6(13)5(9)1-3(4)7(10,11)12/h1-2,13H
• InChI Key： YTEDVLPUFZOJAG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(F)(F)F)F)O

Computed Properties

• Exact Mass: 213.9808551g/mol
• Monoisotopic Mass: 213.9808551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes